Cas no 800400-47-9 (1H-Indole-3-carboxaldehyde,2,5,6-trichloro-)

• Product Name: 1H-Indole-3-carboxaldehyde,2,5,6-trichloro-
• CAS No: 800400-47-9
• MF: C₉H₄Cl₃NO
• MW: 248.493159294128
• CID: 712748
• PubChem ID: 11345666
• Update Time: 2025-04-19

1H-Indole-3-carboxaldehyde,2,5,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,2,5,6-trichloro-
• 2,5,6-TRICHLORO-1H-INDOLE-3-CARBALDEHYDE
• 1H-Indole-3-carboxaldehyde,2,5,6-trichloro
• 3-formyl-2,5,6-trichloroindole
• 800400-47-9
• Z1269191890
• DTXSID70463067
• SCHEMBL1626244
• EN300-6480909

• Inchi： 1S/C9H4Cl3NO/c10-6-1-4-5(3-14)9(12)13-8(4)2-7(6)11/h1-3,13H
• InChI Key： JHNMIGWYZMQLOQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C2C=C(C(=CC=2N1)Cl)Cl

Computed Properties

• Exact Mass: 246.93600
• Monoisotopic Mass: 246.935847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.7
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86000
• LogP: 3.94060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles